4-methoxy-2-{[4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 4-methoxy-2-[[4-[(4-methylphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H26N2O2/c1-16-3-5-17(6-4-16)14-21-9-11-22(12-10-21)15-18-13-19(24-2)7-8-20(18)23/h3-8,13,23H,9-12,14-15H2,1-2H3
• InChI Key: KDNPHVDEJDWHQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)CC3=C(C=CC(=C3)OC)O
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

4-methoxy-2-{[4-(4-methylbenzyl)-1-piperazinyl]methyl}phenol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as MPMP and is a phenol derivative that has a piperazine moiety attached to it. The synthesis of this compound is complex, and its mechanism of action is not fully understood. However, research has shown that MPMP has biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of MPMP is not fully understood. However, research has shown that MPMP inhibits the activity of certain enzymes that are involved in the biosynthesis of bacterial and fungal cell walls. This inhibition leads to the disruption of the cell wall and ultimately, the death of the microorganism. MPMP has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
MPMP has several biochemical and physiological effects that make it a promising candidate for further study. Research has shown that MPMP has a low toxicity profile and does not cause significant harm to healthy cells. MPMP has also been shown to have a high affinity for bacterial and fungal cell walls, making it an effective antimicrobial agent. Additionally, MPMP has been shown to have a low potential for drug resistance, making it a promising candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

MPMP has several advantages and limitations for lab experiments. One of the advantages of MPMP is its low toxicity profile, which makes it safe to use in lab experiments. Additionally, MPMP has a high affinity for bacterial and fungal cell walls, making it an effective antimicrobial agent. However, one of the limitations of MPMP is its complex synthesis, which makes it difficult and expensive to produce in large quantities.

Future Directions

There are several future directions for the study of MPMP. One of the future directions is the development of new antibiotics based on the structure of MPMP. This could lead to the development of new antibiotics that are effective against drug-resistant bacteria. Another future direction is the study of MPMP's antitumor properties and its potential use in cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of MPMP and its potential applications in various fields.

Synthesis Methods

The synthesis of MPMP involves several steps, including the protection of the phenol group, the formation of the piperazine ring, and the deprotection of the phenol group. The protected phenol group is first reacted with 4-methylbenzylpiperazine to form the piperazine ring. The phenol group is then deprotected using acid to yield the final product, MPMP.

Scientific Research Applications

MPMP has been studied extensively for its potential applications in various fields. One of the most promising applications of MPMP is in the field of medicine. Research has shown that MPMP has antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. MPMP has also been shown to have antitumor properties, making it a potential candidate for cancer treatment.